Cas no 656836-60-1 (Benzene, (3-methoxy-4-methyleneoctyl)-)

Benzene, (3-methoxy-4-methyleneoctyl)- structure
656836-60-1 structure
Product Name:Benzene, (3-methoxy-4-methyleneoctyl)-
CAS No:656836-60-1
MF:C16H24O
MW:232.361165046692
CID:397437
PubChem ID:71375436
Update Time:2025-04-19

Benzene, (3-methoxy-4-methyleneoctyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, (3-methoxy-4-methyleneoctyl)-
    • (3-methoxy-4-methylideneoctyl)benzene
    • DTXSID00798172
    • 656836-60-1
    • Inchi: 1S/C16H24O/c1-4-5-9-14(2)16(17-3)13-12-15-10-7-6-8-11-15/h6-8,10-11,16H,2,4-5,9,12-13H2,1,3H3
    • InChI Key: HWTAJIYYAAHRMN-UHFFFAOYSA-N
    • SMILES: O(C)C(C(=C)CCCC)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 232.18282
  • Monoisotopic Mass: 232.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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